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Compound of Interest

trans-27-methyloctacos-2-enoyl-

COoA

cat. No.: B15599313

Compound Name:

Essential Safety and Handling Guide for trans-27-
methyloctacos-2-enoyl-CoA

Disclaimer: A specific Safety Data Sheet (SDS) for trans-27-methyloctacos-2-enoyl-CoA was
not located. The following guidance is based on the safety profiles of structurally similar acyl-
CoA derivatives and chemicals containing a trans-2-enoyl moiety. It is imperative to handle this
compound with caution in a controlled laboratory environment.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling trans-27-methyloctacos-2-enoyl-
CoA.

Personal Protective Equipment (PPE)

When handling trans-27-methyloctacos-2-enoyl-CoA, a risk assessment should be
conducted to determine the appropriate level of PPE.[1][2] Based on the potential hazards of
similar compounds, the following PPE is recommended as a minimum:
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PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side
shields or tightly fitting safety
goggles.[2][3] A face shield
may be necessary for
procedures with a high risk of
splashes.[2][4][5]

Must meet ANSI Z87.1 or

equivalent regional standards.

Hand Protection

Nitrile gloves are the preferred
choice due to their broad

chemical resistance.[6]

Change gloves immediately if
contaminated, compromised,
or when work is complete. Do

not reuse disposable gloves.[6]

Body Protection

Alab coat or gown is required
to protect skin and personal
clothing.[1][2][6]

Ensure the lab coat is
buttoned. For procedures with
a higher risk of splashes, a
chemically resistant apron may

be necessary.

Respiratory Protection

Generally not required if
handled in a well-ventilated
area or a chemical fume hood.
If aerosols may be generated,
a risk assessment should be
performed to determine if a

respirator is needed.

Use a NIOSH/MSHA or
European Standard EN 149

approved respirator if required.

[3]17]

Foot Protection

Closed-toe shoes that fully
cover the foot are mandatory
in the laboratory.[2]

Operational Plan: Step-by-Step Handling Procedures

2.1. Engineering Controls:

o Work in a well-ventilated laboratory.

o For procedures that may generate dust or aerosols, use a chemical fume hood.
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2.2. Safe Handling Practices:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by covering the area with absorbent, disposable bench paper.

» Weighing: If weighing the solid compound, do so in a chemical fume hood or a balance
enclosure to avoid inhalation of any dust.

e Dissolving: When preparing solutions, add the solvent to the compound slowly to avoid
splashing.

e General Use: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke in the
laboratory.[5] Wash hands thoroughly after handling.[5]

2.3. Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[7][8]

o Store away from heat and sources of ignition.[8]

Emergency Procedures
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Emergency Situation

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water. If skin irritation or a rash
occurs, seek medical advice. Remove and wash

contaminated clothing before reuse.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing.[3][5][8] Seek immediate

medical attention.

Inhalation

Move the person to fresh air and keep them
comfortable for breathing.[8] If they feel unwell,

seek medical advice.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Spills

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
sand, vermiculite) and place in a suitable
container for disposal. For large spills, follow
your institution's emergency spill response

procedures.

Disposal Plan

o Dispose of trans-27-methyloctacos-2-enoyl-CoA and any contaminated materials in

accordance with all applicable federal, state, and local regulations.

o Waste material should be disposed of at an approved waste disposal plant.

e Avoid release to the environment, as similar compounds are toxic to aquatic life.

Visual Workflow for Safe Handling
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Caption: Workflow for handling trans-27-methyloctacos-2-enoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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